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This technical guide provides an in-depth analysis of the heterobifunctional linker, Boc-NH-
PEG2-CH2COOH. It is designed for researchers, scientists, and professionals in the fields of
drug development, chemical biology, and materials science. This document details the
molecule's structure, physicochemical properties, and its significant applications, particularly in
bioconjugation and the development of therapeutic molecules like PROTACs and antibody-drug
conjugates (ADCs).

Core Structure and Functional Components

Boc-NH-PEG2-CH2COOH, also known by its systematic name 8-tert-butyloxycarbonylamino-
3,6-dioxaoctanoic acid, is a valuable crosslinking reagent.[1][2] Its structure is composed of
three key functional units:

e Boc (tert-butyloxycarbonyl) Protecting Group: This is a standard, acid-labile protecting group
for the primary amine. It allows for selective reactions at the other end of the molecule. The
Boc group can be readily removed under mild acidic conditions to expose the reactive
primary amine.[3]
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o PEG2 (diethylene glycol) Linker: The central part of the molecule consists of a short,
hydrophilic polyethylene glycol (PEG) spacer with two repeating ethylene glycol units (-
CH2CH20-).[4] This PEG linker imparts hydrophilicity, which enhances the solubility of the
molecule and its conjugates in agueous biological environments.[1][5]

o Terminal Carboxylic Acid (-CH2COOH): This functional group is located at the opposite end
of the Boc-protected amine. The carboxylic acid can be activated using standard coupling
reagents (e.g., EDC, HATU) to form a stable amide bond with primary amine groups on other
molecules, such as proteins, peptides, or drug compounds.[3]

The combination of these three components makes Boc-NH-PEG2-CH2COOH a versatile
heterobifunctional linker, enabling the sequential and controlled conjugation of different
molecules.

Below is a 2D representation of the chemical structure of Boc-NH-PEG2-CH2COOH.

Click to download full resolution via product page

Caption: 2D Structure of Boc-NH-PEG2-CH2COOH.

Physicochemical and Technical Data

The following table summarizes the key quantitative data for Boc-NH-PEG2-CH2COOH.
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Property Value Reference(s)
CAS Number 108466-89-3 [1][2][5][6]
Molecular Formula C11H21NOe [1][2][6]
Molecular Weight 263.29 g/mol [2][6]

Purity >95% to =97% [1][6]
Appearance Viscous Liquid [7]

Store at -5°C or -20°C, keep
dry and avoid sunlight. For
Storage Conditions stock solutions, store at -80°C [1]8]
(up to 6 months) or -20°C (up
to 1 month).

Applications in Research and Drug Development

Boc-NH-PEG2-CH2COOH is a critical tool in modern biomedical research and pharmaceutical
development. Its applications include:

o« PROTAC® Development: This molecule is frequently used as a PEG-based linker in the
synthesis of Proteolysis Targeting Chimeras (PROTACS).[5][8][9] PROTACSs are bifunctional
molecules that recruit an E3 ubiquitin ligase to a target protein, leading to the target's
degradation. The PEG linker in Boc-NH-PEG2-CH2COOH provides the necessary spacing
and solubility for the two ligands of the PROTAC to function effectively.

» Antibody-Drug Conjugates (ADCs): It can be incorporated into ADCs, which are targeted
cancer therapies.[1][5] The linker connects a cytotoxic drug to a monoclonal antibody, which
then directs the drug to cancer cells.

o Peptide Synthesis and Modification: It serves as a spacer to improve the solubility and
pharmacokinetic properties of peptides.[1][3][10]

» Bioconjugation: This linker is widely used for the covalent attachment of molecules to
proteins, surfaces, or nanoparticles for various applications in diagnostics and drug delivery.
[115][11]
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o Semaglutide Synthesis: It is also used as an intermediate in the synthesis of Semaglutide, a
medication used for the treatment of type 2 diabetes.[1]

Experimental Protocol: Amide Coupling Reaction

The following is a general protocol for the conjugation of Boc-NH-PEG2-CH2COOH to a
primary amine-containing molecule (e.g., a peptide or protein) using EDC/NHS chemistry.

Workflow for Amide Coupling:
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Caption: Amide Coupling Experimental Workflow.

Materials:

Boc-NH-PEG2-CH2COOH

» N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

¢ N-Hydroxysuccinimide (NHS)

» Amine-containing molecule (e.qg., peptide, protein)

» Reaction Buffer: Phosphate-buffered saline (PBS) pH 7.4 or MES buffer pH 6.0

» Quenching solution (e.g., hydroxylamine)

¢ Purification system (e.g., HPLC)

Procedure:

 Activation of Carboxylic Acid:
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o Dissolve Boc-NH-PEG2-CH2COOH in an appropriate organic solvent (e.g., DMF or
DMSO) if necessary, and then dilute into the reaction buffer.

o Add a 1.5 to 5-fold molar excess of EDC and NHS to the Boc-NH-PEG2-CH2COOH
solution.

o Incubate the mixture at room temperature for 15-30 minutes to form the NHS-ester
intermediate.

e Conjugation to the Amine:

o Add the amine-containing molecule to the activated Boc-NH-PEG2-CH2COOH solution.
The molar ratio will depend on the specific molecules being conjugated but a 10 to 20-fold
molar excess of the linker is common.

o Allow the reaction to proceed for 2 hours to overnight at room temperature or 4°C, with
gentle stirring.

e Quenching the Reaction:

o (Optional) Quench any unreacted NHS-ester by adding a small amount of a quenching
solution like hydroxylamine or Tris buffer.

o Purification:

o Purify the resulting conjugate from excess reagents and unconjugated molecules using an
appropriate method such as dialysis, size-exclusion chromatography, or reverse-phase
HPLC.

e Characterization:

o Confirm the successful conjugation and purity of the final product using techniques like
mass spectrometry (MS) and HPLC.

This protocol provides a general framework. The optimal reaction conditions, such as buffer
composition, pH, and reagent concentrations, should be determined empirically for each
specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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